Cas no 651331-01-0 (1-Propanethiol, compd. with 1-propanamine (1:1))

1-Propanethiol, compd. with 1-propanamine (1:1) structure
651331-01-0 structure
Product Name:1-Propanethiol, compd. with 1-propanamine (1:1)
CAS No:651331-01-0
MF:C6H17NS
MW:135.270880460739
CID:405547
PubChem ID:19938777
Update Time:2025-04-19

1-Propanethiol, compd. with 1-propanamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanethiol, compd. with 1-propanamine (1:1)
    • propan-1-amine,propane-1-thiol
    • Propane-1-thiol--propan-1-amine (1/1)
    • DTXSID40601434
    • SCHEMBL7791018
    • 651331-01-0
    • Inchi: 1S/C3H9N.C3H8S/c2*1-2-3-4/h2-4H2,1H3;4H,2-3H2,1H3
    • InChI Key: IBCXUCKWRUVIFP-UHFFFAOYSA-N
    • SMILES: SCCC.NCCC

Computed Properties

  • Exact Mass: 135.10831
  • Monoisotopic Mass: 135.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 14.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 26.02
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